(5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C16H9ClFN3O3S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: (5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C16H9ClFN3O3S/c17-12-8-10(4-5-13(12)18)19-16-20-15(22)14(25-16)7-9-2-1-3-11(6-9)21(23)24/h1-8H,(H,19,20,22)/b14-7-
• InChI Key: DNZKYQXOFJVXKF-AUWJEWJLSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C\2/C(=O)N=C(S2)NC3=CC(=C(C=C3)F)Cl
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)N=C(S2)NC3=CC(=C(C=C3)F)Cl

Description

(5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. In

Mechanism of Action

The mechanism of action of ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one is not fully understood. However, it is believed to exert its biological activities by interacting with specific targets in the body. For instance, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, by suppressing the NF-kappaB signaling pathway.
Biochemical and Physiological Effects:
((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound has potent antibacterial and antifungal activities against a wide range of microorganisms. It has also been reported to inhibit the growth of cancer cells, such as breast cancer, lung cancer, and colon cancer cells. Moreover, ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one has been shown to possess antioxidant, anti-inflammatory, and neuroprotective properties.

Advantages and Limitations for Lab Experiments

The advantages of using ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one in lab experiments are its potent biological activities, broad spectrum of antimicrobial and anticancer activities, and its ability to inhibit various enzymes. However, the limitations of using this compound in lab experiments include its poor solubility in water, which may affect its bioavailability and pharmacokinetics. Moreover, the compound may exhibit cytotoxicity at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research of ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one. Firstly, more studies are needed to elucidate the mechanism of action of the compound and its specific targets in the body. Secondly, the compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, should be further explored. Thirdly, the compound's pharmacokinetics and toxicity profile should be investigated to determine its safety and efficacy in vivo. Fourthly, the development of novel derivatives of ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one with improved solubility, bioavailability, and pharmacokinetics is a promising future direction. Finally, the compound's potential use in combination therapy with other drugs or natural compounds should be investigated to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one involves the reaction of 3-chloro-4-fluoroaniline and 3-nitrobenzaldehyde with thiosemicarbazide in the presence of acetic acid. The reaction mixture is then refluxed for several hours to obtain the desired product. The yield of the product can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst.

Scientific Research Applications

((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one has shown promising results in various scientific research applications. It has been reported to exhibit potent antimicrobial, anticancer, and anti-inflammatory activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes. Moreover, ((5Z)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-4-fluoroanilino)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one has been studied for its ability to inhibit various enzymes, such as tyrosinase, acetylcholinesterase, and butyrylcholinesterase.